N-[1-(5-{[2-(4-bromophenyl)-2-oxoethyl]sulfanyl}-4-methyl-4H-1,2,4-triazol-3-yl)ethyl]-4-methoxybenzamide

• IUPAC Name: N-[1-[5-[2-(4-bromophenyl)-2-oxoethyl]sulfanyl-4-methyl-1,2,4-triazol-3-yl]ethyl]-4-methoxybenzamide
• InChI: InChI=1S/C21H21BrN4O3S/c1-13(23-20(28)15-6-10-17(29-3)11-7-15)19-24-25-21(26(19)2)30-12-18(27)14-4-8-16(22)9-5-14/h4-11,13H,12H2,1-3H3,(H,23,28)
• InChI Key: YRZZRWVDPNEHGV-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=NN=C(N1C)SCC(=O)C2=CC=C(C=C2)Br)NC(=O)C3=CC=C(C=C3)OC
• Molecular Formula: C21H21BrN4O3S
• Molecular Weight: 489.4 g/mol

Description

N-[1-(5-{[2-(4-bromophenyl)-2-oxoethyl]sulfanyl}-4-methyl-4H-1,2,4-triazol-3-yl)ethyl]-4-methoxybenzamide is a complex organic compound that belongs to the class of triazole derivatives Triazoles are known for their diverse biological activities and are widely used in medicinal chemistry

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[1-(5-{[2-(4-bromophenyl)-2-oxoethyl]sulfanyl}-4-methyl-4H-1,2,4-triazol-3-yl)ethyl]-4-methoxybenzamide involves multiple steps. Initially, 3-bromobenzoic acid is converted into its methyl ester, which is then transformed into 3-bromobenzohydrazide. The hydrazide undergoes cyclization to form the triazole ring.

Industrial Production Methods

Industrial production of this compound typically involves large-scale synthesis using automated reactors. The reaction conditions are optimized to ensure high yield and purity. Common reagents used include acyl chlorides, hydrazine, and various solvents like ethanol and chloroform.

Chemical Reactions Analysis

Types of Reactions

N-[1-(5-{[2-(4-bromophenyl)-2-oxoethyl]sulfanyl}-4-methyl-4H-1,2,4-triazol-3-yl)ethyl]-4-methoxybenzamide undergoes several types of chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate.

Reduction: Reduction can be achieved using sodium borohydride.

Substitution: Halogen substitution reactions are common, especially involving the bromophenyl group.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in ethanol.

Substitution: Halogenation using bromine or chlorine in the presence of a catalyst.

Major Products Formed

The major products formed from these reactions include various substituted triazole derivatives, which can be further modified for specific applications.

Scientific Research Applications

N-[1-(5-{[2-(4-bromophenyl)-2-oxoethyl]sulfanyl}-4-methyl-4H-1,2,4-triazol-3-yl)ethyl]-4-methoxybenzamide has several scientific research applications:

Chemistry: Used as a precursor for synthesizing other complex molecules.

Biology: Exhibits antimicrobial and antifungal properties, making it useful in biological studies.

Industry: Used in the production of various chemical intermediates and pharmaceuticals

Mechanism of Action

The mechanism of action of N-[1-(5-{[2-(4-bromophenyl)-2-oxoethyl]sulfanyl}-4-methyl-4H-1,2,4-triazol-3-yl)ethyl]-4-methoxybenzamide involves binding to specific molecular targets. The nitrogen atoms in the triazole ring interact with metal ions in enzymes, inhibiting their activity. This interaction is crucial for its antimicrobial and antifungal properties .

Comparison with Similar Compounds

Similar Compounds

• **2-{[5-(2-Furyl)-4-(2-methoxyethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide
• **N-(4-Biphenylylmethyl)-2-({[5-(4-bromophenyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-phenylpropanamide

Uniqueness

What sets N-[1-(5-{[2-(4-bromophenyl)-2-oxoethyl]sulfanyl}-4-methyl-4H-1,2,4-triazol-3-yl)ethyl]-4-methoxybenzamide apart is its unique combination of a triazole ring with a bromophenyl and methoxybenzamide moiety. This structure provides a distinct set of chemical and biological properties, making it a valuable compound for various applications.